1-(3-Bromo-propoxy)-2-tert-butyl-benzene

• IUPAC Name: 1-(3-bromopropoxy)-2-tert-butylbenzene
• InChI: InChI=1S/C13H19BrO/c1-13(2,3)11-7-4-5-8-12(11)15-10-6-9-14/h4-5,7-8H,6,9-10H2,1-3H3
• InChI Key: XFEMNDNCOYAUEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC=C1OCCCBr
• Molecular Formula: C13H19BrO
• Molecular Weight: 271.19 g/mol

Description

“1-(3-Bromo-propoxy)-2-tert-butyl-benzene” is a bromoalkyl ether compound. It contains a benzene ring substituted with a tert-butyl group and a bromopropoxy group.

Molecular Structure Analysis

The molecular structure of “1-(3-Bromo-propoxy)-2-tert-butyl-benzene” would consist of a benzene ring substituted with a tert-butyl group and a bromopropoxy group. The bromopropoxy group would consist of a three-carbon chain attached to the benzene ring through an oxygen atom, with a bromine atom on the other end.

Chemical Reactions Analysis

Bromoalkyl ethers like “1-(3-Bromo-propoxy)-2-tert-butyl-benzene” can undergo a variety of reactions. The bromine atom is a good leaving group, so it could be displaced by a nucleophile in a substitution reaction. The ether oxygen could potentially be protonated under acidic conditions, leading to cleavage of the C-O bond.

Physical And Chemical Properties Analysis

While specific physical and chemical properties for “1-(3-Bromo-propoxy)-2-tert-butyl-benzene” are not available, we can infer some general properties based on its structure. It would likely be a liquid at room temperature, with a density greater than 1 g/mL. The presence of the bromine atom would likely make it relatively heavy for its size.

Scientific Research Applications

• Environmental Monitoring Detection and Quantification: Researchers use triclosan as a marker in environmental studies. Analytical methods like HPLC, LC-MS/MS, and GC-MS help measure its presence in sewage, surface water, and sediments.

Silicon Chemistry

• Silane Derivatives : (3-Bromopropoxy)-tert-butyldimethylsilane, a derivative of triclosan, finds applications in silicon-based chemistry.

Mechanism of Action

The mechanism of action of “1-(3-Bromo-propoxy)-2-tert-butyl-benzene” would depend on its use. As a bromoalkyl ether, it could potentially act as an alkylating agent, transferring the bromopropoxy group to other molecules.

Safety and Hazards

Bromoalkyl ethers can be hazardous. They are often irritants and can cause harm if swallowed, inhaled, or if they come into contact with the skin. They may also be harmful to the environment.

Future Directions

The future directions for “1-(3-Bromo-propoxy)-2-tert-butyl-benzene” would depend on its potential applications. It could potentially be used in the synthesis of other compounds, or in research.